Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)

3-Methoxy-5-methyl-isoxazole structure

3-Methoxy-5-methyl-isoxazole structure

Product Name:3-Methoxy-5-methyl-isoxazole

CAS No:16864-45-2

MF:C₅H₇NO₂

MW:113.114581346512

CID:1028489

PubChem ID:11768539

Update Time:2025-04-20

3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-5-methylisoxazole
- 3-methoxy-5-methyl-1,2-oxazole
- 3-methoxy-5-methyl-isoxazole
- G11088
- SCHEMBL6607334
- DTXSID30472014
- CS-0447808
- 16864-45-2
- CCCGZCQYXYLDIH-UHFFFAOYSA-N
- DB-294425
- BS-44268
- Isoxazole, 3-methoxy-5-methyl-
- 3-Methoxy-5-methyl-isoxazole
- Inchi： 1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
- InChI Key： CCCGZCQYXYLDIH-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)OC

Computed Properties

Exact Mass: 113.04771
Monoisotopic Mass: 113.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 35.3Å²

Experimental Properties

PSA: 35.26

3-Methoxy-5-methyl-isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$505	2021-08-05
TRC	M336435-50mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		50mg	$ 70.00	2022-06-03
TRC	M336435-100mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		100mg	$ 95.00	2022-06-03
TRC	M336435-500mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		500mg	$ 340.00	2022-06-03
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$359	2023-03-07
Apollo Scientific	OR927106-250mg	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	250mg	£175.00	2025-02-21
Apollo Scientific	OR927106-1g	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	1g	£445.00	2025-02-21
1PlusChem	1P001YOF-500mg	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	500mg	$358.00	2023-12-20
1PlusChem	1P001YOF-1g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	1g	$504.00	2024-06-19
1PlusChem	1P001YOF-2.5g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	2.5g	$948.00	2023-12-20

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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

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